Cas no 113558-16-0 (Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-)

Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)- structure
113558-16-0 structure
Product Name:Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-
CAS No:113558-16-0
MF:C46H74O17
MW:899.069576740265
CID:200638
PubChem ID:44419565
Update Time:2024-03-01

Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)- Chemical and Physical Properties

Names and Identifiers

    • 2)-O-b-D-glucopyranosyl-(1&reg
    • 2H,5H-14a,4a-(Epoxymethano)picene,oleanan-29-al deriv.
    • 4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-
    • Primulanin
    • Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1(R)2)-O-b-D-glucopyranosyl-(1(R)4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-
    • 113558-16-0
    • CHEMBL218412
    • DTXSID901318518
    • Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-
    • Inchi： 1S/C46H74O17/c1-40(2)25-7-11-43(5)26(8-12-46-27-15-41(3,20-48)13-14-45(27,21-59-46)28(50)16-44(43,46)6)42(25,4)10-9-29(40)62-37-35(56)32(53)24(19-58-37)61-39-36(33(54)31(52)23(17-47)60-39)63-38-34(55)30(51)22(49)18-57-38/h20,22-39,47,49-56H,7-19,21H2,1-6H3/t22-,23-,24+,25+,26-,27-,28-,29+,30+,31-,32+,33+,34-,35-,36-,37+,38+,39+,41+,42+,43-,44+,45-,46+/m1/s1
    • InChI Key： JFAKXPCWZPQXLP-KASLOCEDSA-N
    • SMILES： C[C@@]12C[C@@H](O)[C@@]34CC[C@](C)(C=O)C[C@@]3([H])[C@]1(CC[C@]1([H])[C@]3(CC[C@H](O[C@]5([H])OC[C@H](O[C@]6([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@H]6O[C@]6([H])OC[C@@H](O)[C@H](O)[C@H]6O)[C@H](O)[C@H]5O)C(C)(C)[C@]3([H])CC[C@@]21C)C)OC4

Computed Properties

  • Exact Mass: 898.49260089g/mol
  • Monoisotopic Mass: 898.49260089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 8
  • Complexity: 1700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 24
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 264Ų

Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)- Related Literature

Related Categories

113558-16-0 (Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-) Related Products

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